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Cat. No.: B1148310 Get Quote

An In-depth Technical Guide to Rengynic Acid
For Researchers, Scientists, and Drug Development Professionals

Abstract
Rengynic acid, a natural compound isolated from the seeds of Forsythia suspensa (Thunb.)

Vahl, has demonstrated notable antiviral properties, particularly against the Respiratory

Syncytial Virus (RSV)[1]. This technical guide provides a comprehensive overview of the

chemical structure and known properties of Rengynic acid, drawing from available scientific

literature and chemical databases. The document is intended to serve as a foundational

resource for researchers and professionals in drug development and natural product chemistry.

Chemical Structure and Identification
Rengynic acid is classified as a ketone and an acid[2]. Its molecular formula is C8H14O4, and

it has a molecular weight of 174.2 g/mol [3].

Table 1: Chemical Identifiers and Properties of Rengynic Acid
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Identifier Value Source

CAS Number 517883-38-4 [3][4]

Molecular Formula C8H14O4

Molecular Weight 174.2 g/mol

Purity ≥98% (Commercially available)

Initial Source
Forsythia suspensa (Thunb.)

Vahl

Physicochemical Properties
Detailed experimental data on the physicochemical properties of Rengynic acid, such as

melting point, boiling point, and solubility, are not extensively reported in the readily available

literature. However, based on its structure and the presence of both a carboxylic acid and a

ketone group, it is expected to be a polar molecule.

Table 2: Predicted Physicochemical Properties of Rengynic Acid

Property
Predicted
Value/Characteristic

Notes

Physical State
Solid (Powder form available

commercially)

Solubility
Expected to be soluble in polar

organic solvents.
Based on functional groups.

Storage Conditions
-20°C under an inert

atmosphere.

Biological Activity and Potential Applications
The primary reported biological activity of Rengynic acid is its potent antiviral effect against

the Respiratory Syncytial Virus (RSV). RSV is a common respiratory virus that can cause

serious illness, particularly in infants and older adults. The potential of Rengynic acid as a
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therapeutic agent warrants further investigation into its mechanism of action and efficacy in

preclinical and clinical studies.

Forsythia suspensa, the natural source of Rengynic acid, has a long history of use in

traditional medicine for its anti-inflammatory, antimicrobial, and diuretic properties. The plant

contains a wide array of bioactive compounds, including lignans, phenylethanoid glycosides,

and terpenoids, which contribute to its therapeutic effects.

Experimental Protocols
Detailed experimental protocols for the isolation and characterization of Rengynic acid are

described in the scientific literature. A general workflow for the isolation of natural products from

Forsythia suspensa is outlined below.

Workflow for Isolation of Compounds from Forsythia suspensa
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Fruits of Forsythia suspensa
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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